2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H19ClFN3O3/c22-16-3-7-18(8-4-16)28-13-19(27)26-11-9-15(10-12-26)21-25-24-20(29-21)14-1-5-17(23)6-2-14/h1-8,15H,9-13H2
• InChI Key: MPESAYXQUGFCRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=C(C=C3)F)C(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C21H19ClFN3O3
• Molecular Weight: 415.8 g/mol
• CAS No.: 1209224-50-9

Description

This compound features a piperidine core linked to a 1,3,4-oxadiazole ring substituted with a 4-fluorophenyl group at position 2 and a 4-chlorophenoxy-acetyl moiety at position 1.

Biological Activity

The compound 2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a complex organic molecule that incorporates a piperidine moiety and an oxadiazole ring, both of which are known for their diverse biological activities. This article delves into the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{20}ClFN_2O_3$, with a molecular weight of approximately 374.84 g/mol. The structure features:

• A piperidine ring, which is often associated with various pharmacological effects.
• An oxadiazole moiety, recognized for its anticancer properties.

Biological Activities

The biological activities of 2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone can be categorized into several key areas:

Anticancer Activity

Research indicates that compounds containing the 1,3,4-oxadiazole scaffold exhibit significant anticancer properties. The mechanism involves:

• Inhibition of key enzymes such as thymidylate synthase and histone deacetylase (HDAC), which are crucial in cancer cell proliferation .
• Cytotoxic effects against various cancer cell lines, demonstrating potential for therapeutic applications in oncology .

Antimicrobial Activity

Compounds with similar structural features have shown promising antimicrobial activity. The presence of the piperidine and oxadiazole rings may enhance the ability to inhibit bacterial growth and potentially serve as leads in developing new antibiotics .

Enzyme Inhibition

Studies have demonstrated that derivatives of oxadiazoles can act as effective inhibitors of various enzymes:

• Acetylcholinesterase (AChE) : Inhibition of AChE has implications in treating neurodegenerative diseases like Alzheimer’s .
• Urease : Certain derivatives have shown potent urease inhibitory activity, suggesting potential applications in treating gastric ulcers .

Research Findings and Case Studies

A variety of studies have evaluated the biological activity of compounds related to 2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone:

Study Reference	Biological Activity	IC50 Value	Cell Line/Model
	Anticancer	< 10 µM	Various cancer cell lines
	AChE Inhibition	2.14 µM	Enzyme assay
	Antimicrobial	Varies	Bacterial strains

Notable Case Study

In a study conducted on a series of 1,3,4-oxadiazole derivatives, one compound exhibited an IC50 value of 4.363 µM against human colon cancer cells (HCT116), indicating significant cytotoxicity compared to standard chemotherapeutics like doxorubicin . This highlights the potential efficacy of oxadiazole-based compounds in cancer therapy.

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise in various therapeutic areas:

• Anticancer Activity : Research indicates that derivatives of compounds containing oxadiazole rings exhibit cytotoxic effects against different cancer cell lines. For example, studies have demonstrated that similar compounds can induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 proteins.

  Cell Line	IC50 (µM)
  MCF-7	5.36
  HepG2	10.10
• Antimicrobial Properties : The compound's structural features allow it to interact with bacterial ribosomes, potentially inhibiting protein synthesis. This has led to significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

  Bacteria	MIC (µg/mL)
  Staphylococcus aureus	32
  Escherichia coli	47.5

Neurological Disorders

There is ongoing research into the use of this compound in treating neurological conditions such as Alzheimer's disease. The ability to cross the blood-brain barrier and interact with specific neurotransmitter systems makes it a candidate for further exploration in neuropharmacology.

Agricultural Applications

The chlorophenoxy group is known for its herbicidal properties. Compounds with similar structures have been investigated for their ability to inhibit plant growth, making them potential candidates for developing new herbicides.

Case Study 1: Anticancer Efficacy

In a recent study, a series of compounds structurally related to 2-(4-Chlorophenoxy)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone were synthesized and tested against various cancer cell lines. One notable derivative exhibited an IC50 value significantly lower than conventional chemotherapeutics like doxorubicin, indicating enhanced potency.

Case Study 2: Antimicrobial Testing

A comprehensive study evaluated the antimicrobial efficacy of this compound against a panel of bacteria. Results indicated that the compound displayed significant antibacterial activity, particularly against resistant strains of Staphylococcus aureus.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Core Heterocyclic Modifications

• 1,3,4-Oxadiazole vs. 1,3,4-Thiadiazole : Replacing the oxadiazole oxygen with sulfur (as in 3-[5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)-1,3-thiazolidin-4-one ) increases polarizability and may enhance binding to sulfur-rich enzyme pockets.
• Oxadiazole vs.

Substituent Variations

• Halogenated Aromatic Groups: The target compound’s 4-fluorophenyl and 4-chlorophenoxy groups contrast with 2-(2-Chlorophenyl)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone , where the chloro substituent is ortho-positioned. Meta/para halogen placement influences steric effects and electronic interactions with target proteins. 2-((2-(4-Chlorophenyl)-4-(phenylsulfonyl)oxazol-5-yl)thio)-1-(piperidin-1-yl)ethanone introduces a sulfonyl group, significantly enhancing hydrophilicity and hydrogen-bonding capacity compared to the target compound.

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	C22H19ClFN3O3	451.86	4-Chlorophenoxy, 4-fluorophenyl-oxadiazole
2-(2-Chlorophenyl)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone	C21H18ClFN3O2	406.84	2-Chlorophenyl, 4-fluorophenyl-oxadiazole
2-((2-(4-Chlorophenyl)-4-(phenylsulfonyl)oxazol-5-yl)thio)-1-(piperidin-1-yl)ethanone	C22H21ClN2O4S2	477.00	Phenylsulfonyl, oxazole, 4-chlorophenyl

Computational Insights

Density functional theory (DFT) studies highlight the importance of exact exchange terms in modeling halogenated compounds. The target compound’s electronic structure (e.g., dipole moment, HOMO-LUMO gap) likely differs from sulfonyl-containing analogs due to reduced electron-withdrawing effects compared to sulfonyl groups.

Preparation Methods

Cyclization of Acylthiosemicarbazides

Acylthiosemicarbazides undergo oxidative cyclization to form 1,3,4-oxadiazoles. For the 4-fluorophenyl variant:

• Reaction :

  • 4-Fluorobenzohydrazide reacts with carbon disulfide (CS₂) in alkaline ethanol to form potassium 2-(4-fluorobenzoyl)hydrazine-1-carbodithioate.
  • Cyclization with iodine (I₂) in dimethylformamide (DMF) yields 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol.

• Conditions :

  • Temperature: 80–100°C
  • Yield: 85–92%.

Oxidative Dehydrogenation of Semicarbazones

Eosin Y-catalyzed visible-light oxidation offers a green alternative:

• Procedure :

  • 4-Fluorophenylsemicarbazone is treated with CBr₄ under visible light and O₂ atmosphere.
  • Mechanism: Photoexcited eosin Y generates singlet oxygen, facilitating dehydrogenation.

• Advantages :

  • Mild conditions (25°C, ambient pressure)
  • Yield: 89–94%.

Assembly of 2-(4-Chlorophenoxy)Ethanone Linker

Friedel-Crafts Acylation

4-Chlorophenol is acylated using chloroacetyl chloride:

• Reaction :
  • 4-Chlorophenol + chloroacetyl chloride → 2-chloro-1-(4-chlorophenoxy)ethanone.
  • Catalyst: AlCl₃ (10 mol%)
  • Yield: 90–95%.

Final Coupling: Piperidine-Ethanone Conjugation

Nucleophilic Substitution

The piperidine-oxadiazole intermediate reacts with 2-chloro-1-(4-chlorophenoxy)ethanone:

• Conditions :

  • Solvent: Acetonitrile
  • Base: K₂CO₃
  • Temperature: 60°C, 12 hours.

• Yield : 70–75%.

Optimization and Scalability

Catalytic Enhancements

• Copper(II) Oxide Nanoparticles : Improve cyclization efficiency in oxadiazole synthesis (yield increase: 15–20%).
• Microwave Irradiation : Reduces reaction time for piperidine-ethanone coupling from 12 hours to 45 minutes.

Purification Techniques

• Column Chromatography : Silica gel (ethyl acetate/hexane, 3:7) achieves >95% purity.
• Recrystallization : Ethanol-water mixture removes unreacted starting materials.

Analytical Characterization

Technique	Key Data	Reference
¹H NMR	δ 8.05 (d, 2H, Ar-F), δ 4.55 (s, 2H, OCH₂CO), δ 3.80 (m, 4H, piperidine)
MS (ESI+)	m/z 458.1 [M+H]⁺
HPLC	Purity: 98.7% (C18 column, 70:30 MeOH:H₂O)

Challenges and Alternatives

• Oxadiazole Ring Stability :
  • Hydrolytic degradation at pH < 3 necessitates inert atmospheres during synthesis.
• Piperidine Functionalization :
  • Steric hindrance at C4 reduces coupling yields; microwave-assisted synthesis mitigates this.